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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of DL-
alpha-Tocopherol-13C3. While this document focuses on the ¹³C₃ isotopically labeled form of

DL-alpha-Tocopherol, it is important to note that the physical properties, with the exception of

molecular weight, are virtually identical to the more extensively studied unlabeled DL-alpha-

Tocopherol. The data presented herein is primarily based on the unlabeled compound, with the

key distinction of the calculated molecular weight for the ¹³C₃ variant explicitly stated.

Core Physical and Chemical Properties
DL-alpha-Tocopherol-13C3 is a synthetic, stable isotope-labeled form of Vitamin E, a fat-

soluble antioxidant. The presence of three ¹³C atoms provides a valuable tool for metabolic

research, enabling its differentiation from endogenous tocopherols in biological systems.

Data Presentation: A Tabulated Summary
For ease of reference and comparison, the quantitative physical data for DL-alpha-Tocopherol

are summarized in the table below.
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Property Value Citations

Molecular Formula C₂₆¹³C₃H₅₀O₂

Molecular Weight 433.73 g/mol

Appearance

Clear, colorless to pale yellow

or yellowish-brown, viscous

oily liquid.[1][2][3]

[1][2][3]

Melting Point 2.5 - 4 °C [2][3][4][5][6]

Boiling Point 200 - 220 °C at 0.1 mmHg [2][3][4][7]

Density ~0.950 g/mL at 20 °C [3][4][8]

Refractive Index 1.503 - 1.507 at 20 °C [9]

Solubility

Insoluble in water; Soluble in

ethanol, ether, acetone,

chloroform, and vegetable oils.

[7][8][10]

[7][8][10]

Stability

Sensitive to air and light;

oxidizes and darkens on

exposure.[2][3]

[2][3]

Storage
Store at 2-8 °C, protected from

light and air.[9][11]
[9][11]

Experimental Protocols
The following sections detail the methodologies for determining the key physical characteristics

of viscous, oily compounds like DL-alpha-Tocopherol-13C3.

Determination of Melting Point (Slip Melting Point
Method)
Given the low melting point and oily nature of tocopherols, the slip melting point method is a

suitable technique.
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Apparatus:

Capillary tubes (1 mm internal diameter)

Thermometer with 0.1 °C divisions

Water bath with a stirrer and controlled heating

Refrigerator

Procedure:

Melt the DL-alpha-Tocopherol-13C3 sample to a completely liquid state.

Draw the molten sample into several capillary tubes to a height of approximately 10 mm.

Solidify the sample by placing the capillary tubes in a refrigerator at 4-8 °C for at least 16

hours.

Attach the capillary tubes to a thermometer, ensuring the sample is level with the

thermometer bulb.

Suspend the thermometer in a water bath, with the water level above the top of the sample.

Begin heating the water bath at a rate of approximately 1 °C per minute, with constant

stirring.

The temperature at which the solidified fat column begins to rise in the capillary tube is

recorded as the slip melting point.

The average of multiple determinations is reported.

Determination of Boiling Point at Reduced Pressure
Due to the high boiling point of tocopherols, distillation is performed under reduced pressure to

prevent decomposition.

Apparatus:
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Distillation flask with a side arm

Condenser

Receiving flask

Thermometer

Vacuum pump and manometer

Heating mantle

Procedure:

Place a sample of DL-alpha-Tocopherol-13C3 into the distillation flask along with a few

boiling chips.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Gradually apply a vacuum to the system, reducing the pressure to the desired level (e.g., 0.1

mmHg).

Begin heating the distillation flask gently with the heating mantle.

Record the temperature at which the liquid boils and a steady stream of distillate is collected

in the receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Solubility
The solubility of DL-alpha-Tocopherol-13C3 in various solvents is determined by direct

observation.

Apparatus:

Test tubes with stoppers

Vortex mixer

Graduated pipettes
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Procedure:

Add a known volume (e.g., 1 mL) of DL-alpha-Tocopherol-13C3 to a series of test tubes.

To each test tube, add a specific volume (e.g., 5 mL) of a different solvent (e.g., water,

ethanol, acetone, chloroform, vegetable oil).

Stopper the test tubes and vortex for 1-2 minutes to ensure thorough mixing.

Allow the mixtures to stand and observe for phase separation or the formation of a clear,

homogeneous solution.

Record the solubility as "insoluble" if two distinct phases remain, "soluble" if a single clear

phase is formed, and "sparingly soluble" if the sample dissolves partially or forms a cloudy

solution.

Mandatory Visualizations
Experimental Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

viscous, oily substance like DL-alpha-Tocopherol-13C3.
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Experimental workflow for physical characterization.
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Solubility Profile of DL-alpha-Tocopherol-13C3
This diagram illustrates the solubility characteristics of DL-alpha-Tocopherol-13C3 in a

hierarchical manner.
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 Forms separate phase
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Solubility profile of DL-alpha-Tocopherol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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